Cas no 68809-65-4 (Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate)

Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate structure
68809-65-4 structure
Product Name:Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate
CAS No:68809-65-4
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD11226402
CID:392565
PubChem ID:10749618
Update Time:2025-04-19

Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate
    • 1H-Pyrazole-3-carboxylic acid, 1,4-dimethyl-, ethyl ester
    • Ethyl 1,4-dimethylpyrazole-3-carboxylate
    • 1,4-dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester
    • Dimethyl-1,4-ethoxycarbonyl-3-pyrazol
    • QC-9853
    • DTXSID80444281
    • CS-0061606
    • 1,4-dimethyl-1H-pyrazole-3-carboxylic acid ethyl ester;
    • Ethyl1,4-dimethyl-1H-pyrazole-3-carboxylate
    • SB38330
    • DS-4593
    • A866969
    • FT-0698841
    • MFCD11226402
    • HIQXUZYXOVSBRY-UHFFFAOYSA-N
    • 68809-65-4
    • SCHEMBL2516609
    • AKOS005255890
    • STL554781
    • DA-16680
    • BBL100987
    • MDL： MFCD11226402
    • Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-6(2)5-10(3)9-7/h5H,4H2,1-3H3
    • InChI Key： HIQXUZYXOVSBRY-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C(C)=CN(C)N=1)=O

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 248 ºC
  • Flash Point: 104 ºC
  • PSA: 44.12000
  • LogP: 0.90520

Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate Pricemore >>

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